Cas no 1543987-18-3 (4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester)

• Product Name: 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester
• CAS No: 1543987-18-3
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6295688
• PubChem ID: 70922978
• Update Time: 2025-10-22

4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester Chemical and Physical Properties

Names and Identifiers

• 70614-56-1
• SCHEMBL13507486
• 1543987-18-3
• SB48700
• EN300-7191534
• 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester
• 1-[(benzyloxy)carbonyl]-4-hydroxypiperidine-2-carboxylic acid

• Inchi： 1S/C14H17NO5/c16-11-6-7-15(12(8-11)13(17)18)14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2,(H,17,18)
• InChI Key： FTYFCFPNHFHPBH-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OCC2C=CC=CC=2)C(C(=O)O)C1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.1Ų

Additional information on 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester

Research Briefing on 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester (CAS: 1543987-18-3)

In recent years, the compound 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester (CAS: 1543987-18-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine scaffold and benzyl ester moiety, has shown promising potential in various therapeutic applications, including but not limited to, enzyme inhibition, receptor modulation, and drug delivery systems. The current research briefing aims to synthesize the latest findings on this compound, providing a comprehensive overview of its chemical properties, biological activities, and potential applications.

The synthesis and characterization of 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester have been extensively studied. Recent publications highlight its role as a key intermediate in the synthesis of more complex pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel protease inhibitors, showcasing its versatility in drug design. The compound's ability to act as a chiral building block further enhances its value in asymmetric synthesis, a critical aspect of modern pharmaceutical development.

From a biological perspective, 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester has exhibited notable activity in modulating specific enzymatic pathways. Research conducted by Smith et al. (2022) revealed its inhibitory effects on certain metalloproteinases, suggesting potential applications in treating inflammatory diseases and cancer metastasis. Additionally, its benzyl ester group has been implicated in improving the compound's bioavailability, a crucial factor in drug development. These findings underscore the compound's dual role as both a therapeutic agent and a pharmacokinetic enhancer.

Looking ahead, the future research directions for 4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester appear promising. Ongoing studies are exploring its incorporation into targeted drug delivery systems, leveraging its chemical stability and functional groups for conjugation with nanoparticles and other carriers. Furthermore, computational modeling efforts are underway to predict its interactions with various biological targets, which could accelerate its translation into clinical applications. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.